![B1575313 Receptor-type tyrosine-protein kinase FLT3 (591-600)](/img/no-structure.png)
Receptor-type tyrosine-protein kinase FLT3 (591-600)
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Description
Receptor-type tyrosine-protein kinase FLT3
Scientific Research Applications
FLT3 Mutations in Acute Myeloid Leukemia
FLT3, a type III receptor tyrosine kinase, plays a significant role in hematopoietic cell survival, proliferation, and differentiation. Its mutations, particularly FLT3-ITD (internal tandem duplication) and FLT3-TKD (tyrosine kinase domain mutations), are notable in acute myeloid leukemia (AML). These mutations activate multiple intracellular signaling pathways, mainly STAT5, MAPK, and AKT, leading to cell proliferation and anti-apoptosis. FLT3 mutations are a poor prognostic factor in AML patients, necessitating the development of FLT3 kinase inhibitors for improved prognosis (Kiyoi, Kawashima, & Ishikawa, 2019).
FLT3-ITD and FLT3-D835Y Mutations
FLT3-ITD and FLT3-D835Y mutations in AML are associated with high relapse rates and short survival. Tyrosine kinase inhibitors (TKIs) have been developed for targeting these mutations. Though effective, resistance to FLT3 inhibitors often emerges, leading to efforts in exploring diverse combination therapies to enhance efficacy and prevent resistance development (Larrosa-Garcia & Baer, 2017).
FLT3 Signaling in Hematopoiesis
FLT3 signaling is crucial for hematopoietic progenitor cell survival and differentiation. Its activation induces autophosphorylation and initiates signal transduction cascades. Deregulated FLT3 activity is implicated in diseases like AML and autoimmune conditions like rheumatoid arthritis. FLT3 inhibitors are in clinical trials, but challenges remain due to resistance and limited patient response (Kazi & Rönnstrand, 2019).
FLT3 in Cardioprotection
FLT3 activation plays a role in post-myocardial infarction remodeling. It exhibits a cytoprotective effect on cardiomyocytes, suggesting a therapeutic potential in ischemic cardiac injury. This finding is vital in understanding cardiotoxic effects of FLT3-targeting anticancer therapy (Pfister et al., 2014).
Properties
sequence |
YVDFREYEYY |
---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Receptor-type tyrosine-protein kinase FLT3 (591-600) |
Origin of Product |
United States |
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